Philanthotoxin Philanthotoxin
Brand Name: Vulcanchem
CAS No.: 115976-91-5
VCID: VC21264098
InChI: InChI=1S/C23H41N5O3/c1-2-7-22(30)28-21(18-19-8-10-20(29)11-9-19)23(31)27-17-4-3-13-25-15-6-16-26-14-5-12-24/h8-11,21,25-26,29H,2-7,12-18,24H2,1H3,(H,27,31)(H,28,30)/t21-/m0/s1
SMILES: CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN
Molecular Formula: C23H41N5O3
Molecular Weight: 435.6 g/mol

Philanthotoxin

CAS No.: 115976-91-5

Cat. No.: VC21264098

Molecular Formula: C23H41N5O3

Molecular Weight: 435.6 g/mol

* For research use only. Not for human or veterinary use.

Philanthotoxin - 115976-91-5

Specification

CAS No. 115976-91-5
Molecular Formula C23H41N5O3
Molecular Weight 435.6 g/mol
IUPAC Name N-[(2S)-1-[4-[3-(3-aminopropylamino)propylamino]butylamino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]butanamide
Standard InChI InChI=1S/C23H41N5O3/c1-2-7-22(30)28-21(18-19-8-10-20(29)11-9-19)23(31)27-17-4-3-13-25-15-6-16-26-14-5-12-24/h8-11,21,25-26,29H,2-7,12-18,24H2,1H3,(H,27,31)(H,28,30)/t21-/m0/s1
Standard InChI Key VRQNABCCOFCGJL-NRFANRHFSA-N
Isomeric SMILES CCCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN
SMILES CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN
Canonical SMILES CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCNCCCNCCCN

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